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Compound Focus: Pentane-3-thiol

CAS No.: 616-31-9

Cat. No.: S3343122

Available Information on Pentane-3-Thiol

Here is the confirmed data gathered from the search results:

Property Information

CAS Number 616-31-9 [1]

Molecular Formula CsH1,S [1] [2]

Odor Description Sulfurous, gassy, durian-like, fruity, roasted, savory [1]

Flavor Description Meaty, brothy, sulfurous [1]

Use Levels (FEMA Typically 0.01 to 0.1 ppm in various food categories (e.g., meats,
GRAS) seasonings, soups) [1]

Analytical Methods for Potent Thiols

Although your target compound's threshold is missing, the search results detail why obtaining such data is

challenging and describe specialized techniques for analyzing potent volatile thiols [3]. These methods are
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crucial for researchers because thiols often have extremely low odor detection thresholds (in the nanogram

per liter range) and are highly reactive and difficult to isolate [3].

Common analytical workflows for thiols often involve specific extraction and derivatization steps to stabilize
these compounds, followed by highly sensitive detection methods like Gas Chromatography-Mass
Spectrometry (GC-MS) or GC-Olfactometry (GC-O) [3] [4]. The following diagram outlines a generalized

experimental protocol for thiol analysis based on these methodologies.

Click to download full resolution via product page

How to Proceed with Your Research

Given the absence of specific data, here are suggestions for your next steps:
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e Consult Specialized Databases: Search for pentane-3-thiol or its CAS number (616-31-9) in
specialized flavor and fragrance databases such as Leffingwell & Associates or the FEMA Flavor
Ingredient Library.

¢ Broaden Your Search: The odor threshold for the isomeric compound 1-pentanethiol (CAS 110-66-
7) may be more readily available and can serve as a useful reference point, though thresholds can
vary significantly even between isomers.

¢ Review Foundational Literature: Key reviews like "Analysis of Potent Odour-Active Volatile Thiols in
Foods and Beverages" [3] can provide deeper methodological insights for your own experimental
work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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